Cas no 4640-68-0 (3-(3,4-Dichlorophenyl)-3-oxopropanenitrile)
4640-68-0 structure
Product Name:3-(3,4-Dichlorophenyl)-3-oxopropanenitrile
CAS No:4640-68-0
MF:C9H5Cl2NO
MW:214.048100233078
MDL:MFCD00067919
CID:45222
PubChem ID:2758063
Update Time:2025-04-18
3-(3,4-Dichlorophenyl)-3-oxopropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,4-Dichlorophenyl)-3-oxopropanenitrile
- 3,4-DICHLOROBENZOYLACETONITRILE
- DTXSID70374149
- AMY2982
- SY058522
- 10H-401S
- 3-(3,4-dichloro-phenyl)-3-oxo-propionitrile
- 2-(3,4-DICHLOROPHENYL)-2-OXOETHYL CYANIDE
- EN300-136308
- SCHEMBL133027
- 3-(3,4-dichlorophenyl)-3-oxopropionitrile
- 4640-68-0
- AKOS000173231
- CS-0207249
- A7228
- FT-0604190
- J-510564
- 3,4-dichloro-beta-oxo-Benzenepropanenitrile
- MFCD00067919
- STK350866
- 3',4'-Dichlorobenzoylacetonitrile
- BBL040689
- DB-038155
-
- MDL： MFCD00067919
- Inchi： 1S/C9H5Cl2NO/c10-7-2-1-6(5-8(7)11)9(13)3-4-12/h1-2,5H,3H2
- InChI Key： HUEULXLHYYYTTP-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(C(CC#N)=O)=C1)Cl
- BRN： 3267648
Computed Properties
- Exact Mass: 212.97500
- Monoisotopic Mass: 212.975
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 40.9A^2
Experimental Properties
- Color/Form: Yellow solid
- Density: 1.383
- Melting Point: 114 °C
- Boiling Point: 398.4°C at 760 mmHg
- Flash Point: 194.7°C
- Refractive Index: 1.567
- PSA: 40.86000
- LogP: 3.08978
- Solubility: Uncertain
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
3-(3,4-Dichlorophenyl)-3-oxopropanenitrile Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Risk Phrases：R36/37/38
- Safety Term：S26;S36
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(3,4-Dichlorophenyl)-3-oxopropanenitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(3,4-Dichlorophenyl)-3-oxopropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005225-25g |
3-(3,4-Dichlorophenyl)-3-oxopropanenitrile |
4640-68-0 | 96% | 25g |
3706.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005225-5g |
3-(3,4-Dichlorophenyl)-3-oxopropanenitrile |
4640-68-0 | 96% | 5g |
909.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005225-5g |
3-(3,4-Dichlorophenyl)-3-oxopropanenitrile |
4640-68-0 | 96% | 5g |
909CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005225-25g |
3-(3,4-Dichlorophenyl)-3-oxopropanenitrile |
4640-68-0 | 96% | 25g |
3706CNY | 2021-05-07 | |
| TRC | B419183-10mg |
3-(3,4-Dichlorophenyl)-3-oxopropanenitrile |
4640-68-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B419183-50mg |
3-(3,4-Dichlorophenyl)-3-oxopropanenitrile |
4640-68-0 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B419183-100mg |
3-(3,4-Dichlorophenyl)-3-oxopropanenitrile |
4640-68-0 | 100mg |
$ 80.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D914726-250mg |
3,4-Dichlorobenzoylacetonitrile |
4640-68-0 | 95% | 250mg |
￥151.20 | 2022-01-10 | |
| Apollo Scientific | OR7007-1g |
3,4-Dichlorobenzoylacetonitrile |
4640-68-0 | 98% | 1g |
£80.00 | 2025-02-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D914726-1g |
3,4-Dichlorobenzoylacetonitrile |
4640-68-0 | 95% | 1g |
￥397.80 | 2022-01-10 |
3-(3,4-Dichlorophenyl)-3-oxopropanenitrile Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Jason Wan Lab Chip, 2020,20, 4528-4538
4640-68-0 (3-(3,4-Dichlorophenyl)-3-oxopropanenitrile) Related Products
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- 40018-25-5(3-(2-Chlorophenyl)-3-oxopropanenitrile)
- 39528-61-5(2,4-Dichlorobenzoylacetonitrile)
- 69316-09-2(3,5-Dichlorobenzoylacetonitrile)
- 4640-66-8(3-(4-chlorophenyl)-3-oxopropanenitrile)
- 21667-62-9(3-(3-chlorophenyl)-3-oxopropanenitrile)
- 75473-09-5(3-(2,3-Dichlorophenyl)-3-oxopropanenitrile)
- 71463-50-8(Benzenepropanenitrile,2,6-dichloro-b-oxo-)
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